Cas no 122970-31-4 (Adenosine,2',3'-dideoxy-2-ethyl- (9CI))

Adenosine,2',3'-dideoxy-2-ethyl- (9CI) structure
122970-31-4 structure
Product Name:Adenosine,2',3'-dideoxy-2-ethyl- (9CI)
CAS No:122970-31-4
MF:C12H17N5O2
MW:263.295681715012
CID:200458
PubChem ID:452094
Update Time:2025-04-19

Adenosine,2',3'-dideoxy-2-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2',3'-dideoxy-2-ethyl- (9CI)
    • [(2S,5R)-5-(6-amino-2-ethylpurin-9-yl)oxolan-2-yl]methanol
    • 2',3'-Dideoxy-2-ethyladenosine
    • Adenosine, 2',3'-dideoxy-2-ethyl-
    • [(2S,5R)-5-(6-amino-2-ethyl-purin-9-yl)tetrahydrofuran-2-yl]methanol
    • DTXSID70153815
    • 122970-31-4
    • SCHEMBL9810657
    • ((2S,5R)-5-(6-Amino-2-ethyl-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
    • 2-Et-ddA
    • [(2S,5R)-5-(6-amino-2-ethyl-9H-purin-9-yl)oxolan-2-yl]methanol
    • Inchi: 1S/C12H17N5O2/c1-2-8-15-11(13)10-12(16-8)17(6-14-10)9-4-3-7(5-18)19-9/h6-7,9,18H,2-5H2,1H3,(H2,13,15,16)/t7-,9+/m0/s1
    • InChI Key: OZAGYDCENWIMHB-IONNQARKSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(N)=NC(CC)=NC1=2

Computed Properties

  • Exact Mass: 263.13841
  • Monoisotopic Mass: 263.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: 417.2°Cat760mmHg
  • Flash Point: 206.1°C
  • Refractive Index: 1.751
  • PSA: 99.08
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